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Compound of Interest

Compound Name: Boc-Orn-OH

Cat. No.: B557151 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount to ensuring both personal safety and the integrity of experimental

outcomes. This document provides essential, immediate safety and logistical information for

the proper handling of Nα-tert-Butoxycarbonyl-L-ornithine (Boc-Orn-OH), a key building block

in peptide synthesis. Adherence to these procedural guidelines will minimize risks and ensure a

safe operational workflow and disposal process.

Hazard Summary
Boc-Orn-OH is a combustible solid, typically in powder form.[1] While some safety data sheets

for similar compounds indicate no significant health hazards beyond those of ordinary

combustible materials, Boc-Orn-OH is classified with a GHS07 pictogram, indicating it may

cause skin sensitization (Hazard Statement H317).[1] Therefore, it is crucial to handle this

compound with appropriate care to avoid direct contact and inhalation. Potential health effects

may include respiratory tract, skin, and eye irritation.[2]
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Property Value Source(s)

Molecular Formula C10H20N2O4 [1]

Molecular Weight 232.28 g/mol [1]

Physical Form Powder [1]

Storage Class 11 - Combustible Solids [1]

GHS Pictogram GHS07 (Exclamation mark) [1]

Hazard Statement
H317: May cause an allergic

skin reaction
[1]

Precautionary Statement

P280: Wear protective

gloves/protective clothing/eye

protection/face protection

[1]

Storage Temperature 2-8 °C [2]

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is the primary defense against

exposure to Boc-Orn-OH. The following table outlines the recommended PPE for handling this

compound.[3]
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PPE Category Item Specification Purpose

Hand Protection
Disposable Nitrile

Gloves

Standard laboratory

grade, powder-free.

To prevent skin

contact with the

chemical.[2][4]

Eye Protection
Chemical Splash

Goggles

ANSI Z87.1 certified,

with indirect

ventilation.

To protect eyes from

airborne powder and

potential splashes.[3]

[5]

Respiratory Protection N95 Respirator
NIOSH-approved

disposable respirator.

To prevent inhalation

of fine dust particles.

[6]

Body Protection Laboratory Coat
Polyester-cotton blend

or 100% cotton.

To protect skin and

clothing from spills

and contamination.[7]

[8]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling Boc-Orn-OH will ensure minimal exposure and maintain the

integrity of the compound.

Preparation
Designated Workspace: Before handling, ensure that the designated workspace, preferably

a chemical fume hood or a well-ventilated bench, is clean and uncluttered.[7]

Assemble Equipment: Gather all necessary equipment, including a calibrated scale,

weighing paper or boat, spatula, and appropriate containers.[3]

Donning PPE
Gear Up: Put on all required personal protective equipment as outlined in the table above.

Check for Integrity: Ensure gloves are intact and the respirator forms a good seal around

your nose and mouth.[3]
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Weighing and Handling
Careful Opening: Carefully open the container of Boc-Orn-OH to minimize the generation of

airborne dust.

Weighing: Use a clean spatula to transfer the desired amount of the solid powder onto a

weighing paper or boat on a calibrated scale. Perform this task slowly and carefully.[3]

Transfer: Once weighed, transfer the compound to the reaction vessel. If dissolving, add the

solvent slowly to avoid splashing.[3][7]

Post-Handling
Seal and Store: Tightly seal the original container of Boc-Orn-OH and store it according to

the manufacturer's recommendations, typically at 2-8°C.[2]

Clean Up: Clean all used equipment, such as the spatula and weighing area, with an

appropriate solvent.

Disposal Plan
Proper disposal of Boc-Orn-OH and contaminated materials is critical to prevent environmental

contamination and ensure a safe laboratory environment.

Unused Boc-Orn-OH
Containerization: Collect any unused product in a clearly labeled, sealed container

designated for non-hazardous solid chemical waste.

Disposal: Dispose of the waste through your institution's licensed chemical waste

management program.[4][6] Do not dispose of it in the regular trash or down the drain.[3][6]

Contaminated Labware
Collection: Place all contaminated labware, such as weighing paper, gloves, and pipette tips,

in a designated container for solid chemical waste.[3]

Disposal: Dispose of this container through your institution's chemical waste management

program.[3]
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Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of Boc-Orn-OH,

from preparation to disposal.

Preparation
(Clean Workspace, Assemble Equipment)

Don PPE
(Gloves, Goggles, Respirator, Lab Coat)

Weighing and Handling
(Minimize Dust, Careful Transfer)

Use in Experiment

Post-Handling
(Seal Container, Clean Equipment)

Contaminated Solid Waste
(Gloves, Weighing Paper)

Unused Boc-Orn-OH

Dispose via Licensed
Chemical Waste Program

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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